Cas no 2171654-33-2 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid
• CAS No: 2171654-33-2
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6470347
• PubChem ID: 165527633
• Update Time: 2025-06-08

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid
• 2171654-33-2
• EN300-1494533
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-[2-(2-hydroxyethyl)piperidin-1-yl]-4-oxobutanoic acid

• Inchi： 1S/C26H30N2O6/c29-14-12-17-7-5-6-13-28(17)25(32)23(15-24(30)31)27-26(33)34-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,17,22-23,29H,5-7,12-16H2,(H,27,33)(H,30,31)
• InChI Key： LZISBWHYPRKOPK-UHFFFAOYSA-N
• SMILES： O=C(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCO

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 116Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid

Introduction to 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid (CAS No. 2171654-33-2)

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid, with the CAS number 2171654-33-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group, a piperidine ring, and a hydroxyethyl substituent. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for neurodegenerative diseases and cancer.

The fluorenylmethoxycarbonyl (Fmoc) protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its ease of removal and stability under mild conditions. This group is crucial for controlling the reactivity of the amino group during synthesis, ensuring that the desired product is formed with high purity and yield. The presence of the Fmoc group in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid makes it an ideal candidate for use in peptide synthesis and other chemical reactions where precise control over functional groups is essential.

The piperidine ring in this compound is another key structural feature that contributes to its biological activity. Piperidine derivatives are known for their ability to modulate various biological processes, including neurotransmitter release and receptor binding. The presence of the piperidine ring in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid suggests that it may have potential as a ligand for specific receptors or enzymes, making it a valuable tool in drug discovery and development.

The hydroxyethyl substituent on the piperidine ring adds further complexity to the molecule. Hydroxyethyl groups are known to enhance solubility and bioavailability, which are critical factors in drug design. The presence of this substituent may improve the pharmacokinetic properties of the compound, making it more suitable for therapeutic applications. Recent studies have shown that hydroxyethyl-substituted piperidine derivatives exhibit improved permeability across biological membranes, which could be beneficial for drug delivery.

In terms of its potential therapeutic applications, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid has been investigated for its role in modulating protein-protein interactions (PPIs). PPIs are critical for many cellular processes, including signal transduction, cell cycle regulation, and apoptosis. Disrupting specific PPIs can be a powerful strategy for treating diseases such as cancer and neurodegenerative disorders. Research has shown that compounds with similar structural features can effectively inhibit PPIs involved in these diseases, suggesting that CAS No. 2171654-33-2 may have similar properties.

Furthermore, the compound has been studied for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The Fmoc protecting group can be designed to be cleaved off under specific conditions, releasing the active drug at the target site. This approach can improve drug efficacy while reducing side effects. Recent advancements in prodrug design have highlighted the importance of carefully selecting functional groups that can be selectively cleaved, making compounds like CAS No. 2171654-33-2 highly relevant.

In addition to its therapeutic potential, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-2-(2-hydroxyethyl)piperidin-1-yl-4-oxobutanoic acid has also been explored for its use in diagnostic imaging. Fluorescent probes derived from fluorene derivatives have gained significant attention due to their high photostability and low toxicity. The Fmoc group in this compound can be modified to incorporate fluorescent labels, making it useful for tracking cellular processes and monitoring drug delivery.

The synthesis of CAS No. 2171654-33-2 involves multiple steps and requires careful control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have led to more efficient methods for preparing complex organic molecules like this one. For example, palladium-catalyzed cross-coupling reactions have been used to introduce functional groups onto the piperidine ring with high selectivity and yield. These synthetic strategies not only improve the overall efficiency of the process but also reduce environmental impact by minimizing waste production.

In conclusion, 3-{[(9H-fluoren−9−yl)methoxy]carbonylamino}-4-[[(hydroxymethyl)ethyl]−(1−azabicyclo[2.2.0]hexan−5−one)]butanoic acid (CAS No. 2171654−33−2) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it suitable for a wide range of applications, from drug discovery and development to diagnostic imaging and prodrug design. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing our understanding of complex biological systems and developing innovative therapeutic strategies.